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Compound of Interest

Compound Name: 1-Methylimidazolidine-2-thione

Cat. No.: B080569

In-Depth Technical Guide: 1-
Methylimidazolidine-2-thione

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides core information regarding the physicochemical properties of 1-

Methylimidazolidine-2-thione, a compound of interest in various research and development
domains.

Physicochemical Data

The fundamental molecular characteristics of 1-Methylimidazolidine-2-thione are
summarized below. These properties are essential for experimental design, analytical method
development, and computational modeling.

Property Value Source
Molecular Formula C4H8N2S [11121[3]
Molecular Weight 116.185 g/mol [1][3]
Alternate Molecular Weight 116.19 g/mol [2]

CAS Registry Number 13431-10-2 [1112][3]
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Experimental Protocols and Signaling Pathways

Detailed experimental protocols and signaling pathway diagrams are beyond the scope of this
technical guide, as they are application-specific and not intrinsic properties of the molecule
itself. Researchers are encouraged to consult peer-reviewed literature for methodologies
relevant to their specific field of inquiry.

Logical Relationships

The relationship between the molecular formula and molecular weight is a foundational concept
in chemistry. The molecular weight is derived from the sum of the atomic weights of the
constituent atoms in the molecular formula.

Molecular Formula Determines Molecular Weight
C4HBN2S 116.185 g/mol

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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